Cas no 50741-35-0 (3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester)

• Product Name: 3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester
• CAS No: 50741-35-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 364173
• PubChem ID: 67977913
• Update Time: 2025-04-19

3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,2-dihydro-1-methyl-, ethyl ester
• ethyl 1-methyl-2H-quinoline-3-carboxylate
• 50741-35-0
• SCHEMBL9944380
• Isopropyl quinoline-3-carboxylate

• Inchi： 1S/C13H13NO2/c1-9(2)16-13(15)11-7-10-5-3-4-6-12(10)14-8-11/h3-9H,1-2H3
• InChI Key： YVGXIZNFMBLYND-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C=CC=CC2=C1)=O)C(C)C

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 29.54